Cas no 128434-80-0 (Acetaldehyde,2-[4-[1-methyl-3-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2-propen-1-ylidene]-2-cyclohexen-1-ylidene]-)

• Product name: Acetaldehyde,2-[4-[1-methyl-3-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2-propen-1-ylidene]-2-cyclohexen-1-ylidene]-
• CAS No: 128434-80-0
• MF: C₂₁H₂₈O
• MW: 296.44642
• CID: 200891
• PubChem ID: 6438558

Acetaldehyde,2-[4-[1-methyl-3-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2-propen-1-ylidene]-2-cyclohexen-1-ylidene]- Chemical and Physical Properties

Names and Identifiers

• Acetaldehyde,2-[4-[1-methyl-3-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2-propen-1-ylidene]-2-cyclohexen-1-ylidene]-
• (2E)-2-[(4E)-4-[(E)-4-(2,6,6-trimethylcyclohexen-1-yl)but-3-en-2-ylidene]cyclohex-2-en-1-ylidene]acetaldehyde
• 10,20-methanoretinal
• Acetaldehyde,2-[4-[1-methyl-3-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2-propen-1-ylidene]-2-cycloh...
• (2E)-{(4E)-4-[(2E)-1-methyl-3-(2,6,6-trimethylcyclohex-1-en-1-yl)prop-2-en-1-ylidene]cyclohex-2-en-1-ylidene}ethanal
• (4-(1-Methyl-3-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2-propenylidene)-2-cyclohexen-1-ylidene)acetaldehyde
• Acetaldehyde, (4-(1-methyl-3-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2-propenylidene)-2-cyclohexen-1-ylidene)-
• Q27456694
• 128434-80-0
• (2e)-{(4e)-4-[(3e)-4-(2,6,6-Trimethylcyclohex-1-En-1-Yl)but-3-En-2-Ylidene]cyclohex-2-En-1-Ylidene}acetaldehyde
• SCHEMBL10017639

• Inchi： InChI=1S/C21H28O/c1-16(19-10-8-18(9-11-19)13-15-22)7-12-20-17(2)6-5-14-21(20,3)4/h7-8,10,12-13,15H,5-6,9,11,14H2,1-4H3/b12-7+,18-13-,19-16-
• InChI Key： QLEXUFWJSPRFOP-LCYNHIKNSA-N
• SMILES： C/C(=C1/CC/C(=C\C=O)/C=C/1)/C=C/C1C(C)(C)CCCC=1C

Computed Properties

• Exact Mass: 296.21414
• Monoisotopic Mass: 296.214016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 4.9

Experimental Properties

• Density: 1.041
• Boiling Point: 446°Cat760mmHg
• Flash Point: 226.6°C
• Refractive Index: 1.601
• PSA: 17.07